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Compound Name: 5-Methyl-2-nitrobenzoic acid

Cat. No.: B147198 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
5-Methyl-2-nitrobenzoic acid is a versatile chemical intermediate with potential applications in

various fields, including the synthesis of agrochemicals. Its substituted benzene ring structure,

featuring a carboxylic acid, a nitro group, and a methyl group, provides multiple reactive sites

for the construction of complex molecules with desired biological activities. While direct

commercial examples of agrochemicals synthesized from 5-methyl-2-nitrobenzoic acid are

not prominently documented in publicly available literature, its structural similarity to key

intermediates used in the production of modern insecticides, such as anthranilic diamides,

makes it a compound of significant interest.

This document provides a detailed exploration of the potential application of 5-methyl-2-
nitrobenzoic acid in agrochemical synthesis, drawing parallels with the established synthesis

of the insecticide chlorantraniliprole. The protocols and data presented are based on analogous

and well-documented chemical transformations for structurally related compounds.

Core Application: Intermediate for Insecticide
Synthesis
The primary application of 5-methyl-2-nitrobenzoic acid in the agrochemical sector is as a

precursor to anthranilic acid derivatives, which are crucial building blocks for the synthesis of
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ryanodine receptor-modulating insecticides. The nitro group can be readily reduced to an

amine, and the aromatic ring can undergo further functionalization, such as chlorination, to

yield intermediates analogous to those used in the synthesis of commercial insecticides like

chlorantraniliprole and cyantraniliprole.

Hypothetical Synthesis of an Insecticide Analog from 5-
Methyl-2-nitrobenzoic Acid
The following sections outline a plausible synthetic route to an insecticide analog structurally

related to chlorantraniliprole, starting from 5-methyl-2-nitrobenzoic acid. This pathway is

based on established chemical reactions found in patent literature for the synthesis of

chlorantraniliprole, which utilizes a different isomer, 2-amino-5-chloro-3-methylbenzoic acid.[1]

[2][3][4][5]

Overall Synthetic Scheme:
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5-Methyl-2-nitrobenzoic acid

2-Amino-5-methylbenzoic acid

Reduction

2-Amino-5-chloro-4-methylbenzoic acid

Chlorination

2-(3-Bromo-1-(3-chloropyridin-2-yl)-1H-pyrazol-5-yl)-7-chloro-6-methyl-4H-3,1-benzoxazin-4-one

Coupling & Cyclization

Insecticide Analog

Aminolysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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